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Compound of Interest

Compound Name: Boc-alpha-ME-DL-val-OH

Cat. No.: B558640 Get Quote

Essential Safety and Handling Guide for Boc-
alpha-ME-DL-val-OH
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Boc-alpha-ME-DL-val-OH. Adherence to these

procedures is vital for ensuring a safe laboratory environment and proper disposal of chemical

waste.

Core Safety Information

While a specific Safety Data Sheet (SDS) for Boc-alpha-ME-DL-val-OH is not readily

available, data from analogous Boc-protected amino acids, such as Boc-N-Me-Val-OH and N-

Boc-L-alanine methyl ester, indicate that the compound is a combustible solid and should be

handled with care.[1][2] Standard laboratory chemical handling precautions are required.

Personal Protective Equipment (PPE)
A comprehensive assessment of the work area and process is necessary to determine the

appropriate PPE for protection.[3] The following table summarizes the recommended PPE for

handling Boc-alpha-ME-DL-val-OH, based on general laboratory safety standards.[3][4][5][6]

[7]
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Body Part Required PPE
Specifications and
Rationale

Eyes/Face Safety Goggles, Face Shield

Safety goggles are the

minimum requirement to

protect against impacts and

chemical splashes.[3][7] A face

shield provides additional

protection, especially during

tasks with a high risk of

splashing.[6]

Hands Chemical-Resistant Gloves

Disposable nitrile gloves are

standard for incidental contact.

[3] Gloves must be inspected

before use and disposed of

properly after handling the

chemical.[8]

Body Laboratory Coat

A lab coat protects clothing

and skin from potential

splashes and spills.[6][8]

Respiratory Dust Mask (N95 or equivalent)

Recommended, particularly

when handling the powdered

form of the chemical, to

prevent inhalation of dust

particles.[1]

Feet Closed-Toe Shoes

Essential to prevent injuries

from dropped objects or spills.

[6]

Operational Plan: From Receipt to Disposal
A systematic approach to handling Boc-alpha-ME-DL-val-OH is crucial for minimizing risks.

The following workflow outlines the key steps.
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Receiving and Storage

Handling

Waste Management and Disposal

Receiving:
- Inspect container for damage.

- Verify label information.

Storage:
- Store in a cool, dry, well-ventilated area.

- Keep container tightly closed.

Upon receipt

Weighing and Preparation:
- Perform in a chemical fume hood.

- Use appropriate PPE.

Retrieval for use

Reaction Setup:
- Add to reaction vessel under controlled conditions.

For experimental use

Waste Collection:
- Collect unused material and contaminated items in a designated, labeled waste container.

Post-reaction

Disposal:
- Dispose of as chemical waste in accordance with institutional and local regulations.

Click to download full resolution via product page

Figure 1. Workflow for handling Boc-alpha-ME-DL-val-OH.
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Disposal Plan
Proper disposal of Boc-alpha-ME-DL-val-OH and its containers is essential to prevent

environmental contamination and ensure regulatory compliance.

Unused Material: Unused Boc-alpha-ME-DL-val-OH should be collected in a designated

and clearly labeled hazardous waste container.

Contaminated Materials: Any materials that have come into contact with the chemical, such

as gloves, weighing paper, and disposable labware, should also be disposed of as

hazardous chemical waste.[8]

Container Disposal: Empty containers should be triple-rinsed with an appropriate solvent.

The rinsate should be collected as hazardous waste. Once cleaned, the container can be

disposed of according to institutional guidelines.

Regulatory Compliance: All waste disposal must be carried out in strict accordance with

local, state, and federal regulations. Consult your institution's Environmental Health and

Safety (EHS) department for specific guidance.

Spill and Emergency Procedures
In the event of a spill or exposure, immediate and appropriate action is critical.
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Spill Occurs

Evacuate immediate area.

Ensure adequate ventilation.

Don appropriate PPE for cleanup.

Contain the spill with absorbent material.

Carefully sweep or scoop up solid material.
Place in a sealed container for disposal.

Decontaminate the spill area.

Report the incident to the lab supervisor and EHS.

Click to download full resolution via product page

Figure 2. Spill response flowchart.

First Aid Measures:
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Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.[8]

Skin Contact: In case of contact, immediately wash skin with soap and plenty of water.[8]

Remove contaminated clothing and shoes.

Inhalation: Remove to fresh air.[8] If not breathing, give artificial respiration. If breathing is

difficult, give oxygen.

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water.[8] Seek immediate medical attention.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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